Cas no 188194-66-3 ( )

  structure
  structure
Product Name: 
CAS No:188194-66-3
MF:C9H7F3O3
MW:220.145293474197
MDL:MFCD27665747
CID:874928
PubChem ID:45080666
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 2,2,2-trifluoro-1-(4-hydroxy-3-methoxyphenyl)- (9CI)
    •  
    • MDL: MFCD27665747
    • Inchi: 1S/C9H7F3O3/c1-15-7-4-5(2-3-6(7)13)8(14)9(10,11)12/h2-4,13H,1H3
    • InChI Key: GBAYRMSYCBVSFS-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CC(=C(C=1)OC)O)=O)(F)F

Computed Properties

  • Exact Mass: 220.03471
  • Monoisotopic Mass: 220.03472857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1931188-1g
2,2,2-trifluoro-1-(4-hydroxy-3-methoxyphenyl)ethan-1-one
188194-66-3
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$884.0 2023-09-17
Enamine
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Enamine
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$3807.0 2023-09-17
Enamine
EN300-1931188-0.05g
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Enamine
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$779.0 2023-09-17
Enamine
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Enamine
EN300-1931188-0.5g
2,2,2-trifluoro-1-(4-hydroxy-3-methoxyphenyl)ethan-1-one
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Enamine
EN300-1931188-1.0g
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Enamine
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